Cas no 84434-06-0 (Acetic acid,2-[[(9-oxo-9H-thioxanthen-2-yl)methyl]thio]-)

Acetic acid,2-[[(9-oxo-9H-thioxanthen-2-yl)methyl]thio]- structure
84434-06-0 structure
Product name:Acetic acid,2-[[(9-oxo-9H-thioxanthen-2-yl)methyl]thio]-
CAS No:84434-06-0
MF:C16H12O3S2
MW:316.394681930542
CID:727426
PubChem ID:3019854

Acetic acid,2-[[(9-oxo-9H-thioxanthen-2-yl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[[(9-oxo-9H-thioxanthen-2-yl)methyl]thio]-
    • [[(9-oxo-9H-thioxanthen-2-yl)methyl]thio]acetic acid
    • 2-[(9-oxothioxanthen-2-yl)methylsulfanyl]acetic acid
    • (((9-Oxo-9H-thioxanthen-2-yl)methyl)thio)acetic acid
    • EINECS 282-804-3
    • UNII-YN2ID0N5Y8
    • YN2ID0N5Y8
    • 2-(((9-OXO-9H-THIOXANTHEN-2-YL)METHYL)THIO)ACETIC ACID
    • 84434-06-0
    • NS00038505
    • ACETIC ACID, 2-(((9-OXO-9H-THIOXANTHEN-2-YL)METHYL)THIO)-
    • DTXSID20233398
    • Inchi: InChI=1S/C16H12O3S2/c17-15(18)9-20-8-10-5-6-14-12(7-10)16(19)11-3-1-2-4-13(11)21-14/h1-7H,8-9H2,(H,17,18)
    • InChI Key: OAXDQBFKSFMEIN-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C(=O)C3=C(S2)C=CC(=C3)CSCC(=O)O

Computed Properties

  • Exact Mass: 316.02300
  • Monoisotopic Mass: 316.022786
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 105

Experimental Properties

  • Density: 1.438
  • Boiling Point: 552.5°C at 760 mmHg
  • Flash Point: 287.9°C
  • Refractive Index: 1.708
  • PSA: 107.91000
  • LogP: 3.73250

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